Cas no 1081820-26-9 (Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]-)
Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]-
-
- Inchi: 1S/C10H11NO3/c1-8(11(12)13)6-9-4-3-5-10(7-9)14-2/h3-7H,1-2H3/b8-6-
- InChI Key: RTHJCENCGDYCIY-VURMDHGXSA-N
- SMILES: C1(OC)=CC=CC(/C=C(\[N+]([O-])=O)/C)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-55547-1.0g |
1-methoxy-3-(2-nitroprop-1-en-1-yl)benzene |
1081820-26-9 | 1.0g |
$328.0 | 2023-02-10 | ||
| Enamine | EN300-55547-2.5g |
1-methoxy-3-(2-nitroprop-1-en-1-yl)benzene |
1081820-26-9 | 2.5g |
$680.0 | 2023-02-10 | ||
| Enamine | EN300-55547-5.0g |
1-methoxy-3-(2-nitroprop-1-en-1-yl)benzene |
1081820-26-9 | 5.0g |
$859.0 | 2023-02-10 | ||
| Enamine | EN300-55547-10.0g |
1-methoxy-3-(2-nitroprop-1-en-1-yl)benzene |
1081820-26-9 | 10.0g |
$1080.0 | 2023-02-10 |
Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]- Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]-
Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]- (CAS No. 1081820-26-9): A Comprehensive Overview
Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]-, identified by its CAS number 1081820-26-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has been the subject of extensive studies due to its potential applications in drug development and synthetic chemistry. The molecular structure of Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]- incorporates a benzene ring substituted with a methoxy group at the 1-position and an electrophilic nitro-substituted allyl group at the 3-position. This configuration imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.
The< strong> methoxy group at the para position relative to the< strong> nitro substituent plays a crucial role in modulating the electronic properties of the benzene ring. The methoxy group is an electron-donating group, which can influence the reactivity of the ring by increasing its electron density. In contrast, the< strong> nitro group is an electron-withdrawing group, which tends to decrease the electron density at the ortho and para positions where it is attached. This interplay between electron-donating and withdrawing groups creates a dynamic environment within the molecule, making it highly versatile for various chemical transformations.
In recent years, Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]- has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its unique structural features allow for selective modifications at multiple sites, enabling chemists to tailor its properties for specific applications. One of the most notable areas of research involving this compound is in the development of novel therapeutic agents. The< strong> nitro group can be reduced to an amine, providing a pathway to introduce amine functionalities into more complex molecules. Additionally, the< strong> allyl side chain offers opportunities for further functionalization through reactions such as hydroboration or cross-coupling reactions.
The< strong> methoxy group also contributes to the compound's utility in drug design by serving as a site for further derivatization. For instance, it can be oxidized to form a hydroxyl group or converted into an ether through reactions with alkoxides. These modifications can enhance solubility, bioavailability, or metabolic stability of drug candidates derived from< strong>Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]-.
Recent advancements in synthetic methodologies have further expanded the applications of Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]-. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound. Palladium-catalyzed cross-coupling reactions have been particularly useful in introducing new substituents at strategic positions within the molecule. These techniques have allowed researchers to access previously inaccessible derivatives with enhanced pharmacological properties.
The< strong> nitro-substituted allyl group in particular has been investigated for its potential in constructing biaryl structures, which are common motifs in many biologically active compounds. By employing palladium-catalyzed coupling reactions with aryl halides or boronic acids, researchers can efficiently form biaryl linkages that mimic natural product scaffolds. This approach has been instrumental in developing novel inhibitors targeting various biological pathways.
In addition to its role as a synthetic intermediate, Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]- has also been studied for its potential biological activity. While not yet widely recognized as an active pharmaceutical ingredient (API), preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological effects. The presence of both< strong> methoxy and< strong> nitro groups provides multiple opportunities for interaction with biological targets. Further research is needed to fully elucidate these interactions and explore their therapeutic potential.
The synthesis of< strong>Benzene, 1-methoxy-3-[ ( 1 Z ) -2 -nitro -1 -propen - 1 -yl ] - itself presents unique challenges due to its complex structure. However, modern synthetic techniques have made it more accessible than ever before. Catalytic methods have reduced reaction times and improved yields, making large-scale production feasible for research purposes. These advancements have opened up new avenues for exploring its applications in medicinal chemistry and materials science.
The versatility of Benzene, 1-methoxy-3-[ ( 1 Z ) -2 -nitro - 1 -propen - 1 -yl ] - extends beyond pharmaceutical applications into materials science and agrochemicals. Its ability to undergo diverse chemical transformations makes it a valuable building block for designing novel materials with tailored properties. For instance, functionalized derivatives of this compound could be used in polymer chemistry to create polymers with specific mechanical or electronic properties.
In conclusion,< strong>Benzene, 1-methoxy-[ ( ( Z ) - -2 -nitro - -propen - - [1081820-26.9], with its unique structural features and reactivity patterns,, represents a significant advancement in synthetic chemistry and pharmaceutical research. Its potential applications span across multiple disciplines, making it a cornerstone compound for future discoveries.
1081820-26-9 (Benzene, 1-methoxy-3-[(1Z)-2-nitro-1-propen-1-yl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)